methyl 3-[(butylsulfonyl)amino]benzoate

• IUPAC Name: methyl 3-(butylsulfonylamino)benzoate
• InChI: InChI=1S/C12H17NO4S/c1-3-4-8-18(15,16)13-11-7-5-6-10(9-11)12(14)17-2/h5-7,9,13H,3-4,8H2,1-2H3
• InChI Key: SJCKCKSQKCNWKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=CC=CC(=C1)C(=O)OC
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

Methyl 3-[(butylsulfonyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BSA-Me or Methyl N-(butylsulfonyl)-3-aminobenzoate and is a white to off-white powder with a molecular weight of 321.43 g/mol.

Mechanism of Action

The mechanism of action of Methyl 3-[(butylsulfonyl)amino]benzoate is still not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are known to cause inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and prostaglandins, which are known to cause inflammation and pain. Additionally, it has been shown to reduce the expression of COX-2, which is responsible for the production of prostaglandins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-[(butylsulfonyl)amino]benzoate in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Methyl 3-[(butylsulfonyl)amino]benzoate. One potential area of research is the development of new drugs for the treatment of pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as agriculture and material science. Finally, more research is needed to investigate the potential side effects of this compound and its safety profile.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its anti-inflammatory and analgesic properties make it a potential candidate for the development of new drugs for the treatment of pain and inflammation. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of Methyl 3-[(butylsulfonyl)amino]benzoate involves the reaction of 3-aminobenzoic acid with butanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methanol and hydrochloric acid to obtain the final product. This method of synthesis is relatively simple and has been used by researchers to obtain the compound in large quantities.

Scientific Research Applications

Methyl 3-[(butylsulfonyl)amino]benzoate has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.